Cas no 2014-58-6 (6-Aminocaproic Acid Dimer)

6-Aminocaproic Acid Dimer Properties

Names and Identifiers

• Hexanoic acid, 6-[(6-amino-1-oxohexyl)amino]-
• 6-(6-Aminohexanamido)hexanoic acid
• 6-(6-aminohexanoylamino)hexanoic acid
• N-(6-aminohexanoyl)-6-aminohexanoic acid
• 6-aminohexanoate oligomer
• N-(6-Aminohexanoyl)-6-aminohexanoate
• Aminocaproic dimer
• Nylon-6 oligomer
• [N-(6-Aminohexanoyl)]n
• C01255
• LMFA00000009
• N-(6-aminocaproyl)-6-aminocaproic acid
• SEL10429278
• AK544978
• C20988
• DTXSID00274289
• Q27121569
• CHEBI:49255
• 2014-58-6
• 6-(6-aminohexanamido)hexanoicacid
• A909235
• H11905
• 6-Aminocaproic Acid Dimer
• SCHEMBL9130266
• EN300-225425
• DS-19359
• MFCD13213194
• CAA01458
• AKOS010404253
• NS00112898
• CS-0160596
• DB-296345
• Bis-e-aminocaproic Acid; N-(6'-Aminocaproyl)-6-aminocaproic Acid; 6-Aminohexanoic Acid Dimer; 6-[(6-Amino-1-oxohexyl)amino]hexanoic Acid;
• 6-[(6-AMINOHEXANOYL)-AMINO]HEXANOIC ACID
• +Expand

• MDL： MFCD13213194
• InChIKey： IWENLYKHSZCPRD-UHFFFAOYSA-N
• Inchi： 1S/C12H24N2O3/c13-9-5-1-3-7-11(15)14-10-6-2-4-8-12(16)17/h1-10,13H2,(H,14,15)(H,16,17)
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 244.17900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 244.17869263g/mol
• Heavy Atom Count: 17
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 2.80730
• PSA: 95.91000
• Boiling Point: 485.9±30.0°C at 760 mmHg
• Melting Point: NA